Cas no 861642-00-4 (2-ISOPROPYLDECALINE)

• Product Name: 2-ISOPROPYLDECALINE
• CAS No: 861642-00-4
• MF: C₁₃H₂₄
• MW: 180.329664230347
• CID: 891149
• PubChem ID: 23559498
• Update Time: 2025-04-19

2-ISOPROPYLDECALINE Chemical and Physical Properties

Names and Identifiers

• 2-ISOPROPYLDECALINE
• 2-Isopropyldecaline500 µg
• 861642-00-4
• AKOS006294925
• 2-propan-2-yl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene

• Inchi： 1S/C13H24/c1-10(2)12-8-7-11-5-3-4-6-13(11)9-12/h10-13H,3-9H2,1-2H3
• InChI Key： RIVBBHMGRSGNTJ-UHFFFAOYSA-N
• SMILES： C12CCCCC1CCC(C(C)C)C2

Computed Properties

• Exact Mass: 180.18800
• Monoisotopic Mass: 180.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.24890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons